N-[2-(4-amino-N-ethyl-3-methylanilino)ethyl]methanesulfonamide;sulfuric acid

Specification

• CAS No.: 25646-71-3
• Molecular Formula: C24H48N6O16S5
• Molecular Weight: 837 g/mol
• IUPAC Name: N-[2-(4-amino-N-ethyl-3-methylanilino)ethyl]methanesulfonamide;sulfuric acid
• Standard InChI: InChI=1S/2C12H21N3O2S.3H2O4S/c2*1-4-15(8-7-14-18(3,16)17)11-5-6-12(13)10(2)9-11;3*1-5(2,3)4/h2*5-6,9,14H,4,7-8,13H2,1-3H3;3*(H2,1,2,3,4)
• Standard InChI Key: NPDFXFLCEDDWEG-UHFFFAOYSA-N
• SMILES: CCN(CCNS(=O)(=O)C)C1=CC(=C(C=C1)N)C.CCN(CCNS(=O)(=O)C)C1=CC(=C(C=C1)N)C.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O
• Canonical SMILES: CCN(CCNS(=O)(=O)C)C1=CC(=C(C=C1)N)C.CCN(CCNS(=O)(=O)C)C1=CC(=C(C=C1)N)C.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O

Introduction

N-[2-(4-amino-N-ethyl-3-methylanilino)ethyl]methanesulfonamide; sulfuric acid is a complex chemical compound with diverse applications, particularly in photographic development processes. This compound is known for its role in enhancing color reproduction in photographic films. The following sections will delve into its chemical properties, synthesis, applications, and safety considerations.

Photographic Development

This compound plays a crucial role in photographic development, particularly in enhancing color reproduction in films. It is involved in chemical reactions that help stabilize and improve the quality of photographic images.

Other Applications

While primarily used in photography, its chemical structure suggests potential applications in other fields, such as pharmaceuticals or fine chemicals, due to its classification as a drug/therapeutic agent.

Environmental Impact

When heated, it emits toxic vapors of NOx and SOx.

Storage and Handling

• Storage: Store in a tightly closed container in a well-ventilated area.

• Handling: Use with adequate ventilation and avoid ingestion and inhalation.

Research Findings

Research on this compound is limited, but it is known to participate in various chemical reactions, depending on the desired product and reagents used. Its role in photographic development highlights its importance in maintaining high-quality color reproduction.